molecular formula C22H25N5O B5647777 3-(3-oxo-3-{4-[1-(pyridin-3-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}propyl)pyridine

3-(3-oxo-3-{4-[1-(pyridin-3-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}propyl)pyridine

Cat. No. B5647777
M. Wt: 375.5 g/mol
InChI Key: XAPQHVPXVGLCQP-UHFFFAOYSA-N
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Description

3-(3-oxo-3-{4-[1-(pyridin-3-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}propyl)pyridine is a compound belonging to a class of organic molecules known for their intricate structures and diverse chemical properties. Such compounds often feature in the synthesis of complex organic molecules and pharmaceuticals.

Synthesis Analysis

Synthesis of similar compounds has been reported through various methods. For instance, Rao et al. (2017) detailed the Cu-catalyzed synthesis of 3-formyl imidazo[1,2-a]pyridine using ethyl tertiary amines as carbon sources, showcasing a novel activation mode in a one-pot protocol (Rao, Mai, & Song, 2017). Also, Cao et al. (2014) developed a metal-free three-component reaction for imidazo[1,2-a]pyridines formation, indicating the versatility of synthesis methods for these compounds (Cao, Liu, Zhao, Cen, Lin, Zhu, & Fu, 2014).

Molecular Structure Analysis

The molecular structure of compounds like 3-(3-oxo-3-{4-[1-(pyridin-3-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}propyl)pyridine often features complex ring systems and heterocyclic components. For example, Kapoor et al. (2011) elucidated the crystal structure of a similar compound, revealing intricate details like dihedral angles and conformation (Kapoor, Gupta, Rajnikant, Deshmukh, & Sripanavar, 2011).

Chemical Reactions and Properties

These compounds typically engage in a variety of chemical reactions, such as oxidative condensation-cyclization as described by Shibahara et al. (2009), highlighting their reactivity and the potential to form diverse derivatives (Shibahara, Sugiura, Yamaguchi, Kitagawa, & Murai, 2009).

properties

IUPAC Name

3-pyridin-3-yl-1-[4-[1-(pyridin-3-ylmethyl)imidazol-2-yl]piperidin-1-yl]propan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H25N5O/c28-21(6-5-18-3-1-9-23-15-18)26-12-7-20(8-13-26)22-25-11-14-27(22)17-19-4-2-10-24-16-19/h1-4,9-11,14-16,20H,5-8,12-13,17H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XAPQHVPXVGLCQP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1C2=NC=CN2CC3=CN=CC=C3)C(=O)CCC4=CN=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H25N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

375.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(3-oxo-3-{4-[1-(pyridin-3-ylmethyl)-1H-imidazol-2-yl]piperidin-1-yl}propyl)pyridine

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